Cas no 61892-76-0 (2(1H)-Pyridinone, 5-acetyl-3,4-dihydro-)
61892-76-0 structure
Product name:2(1H)-Pyridinone, 5-acetyl-3,4-dihydro-
2(1H)-Pyridinone, 5-acetyl-3,4-dihydro- Chemical and Physical Properties
Names and Identifiers
-
- 2(1H)-Pyridinone, 5-acetyl-3,4-dihydro-
- 2(1H)-Pyridinone, 5-acetyl-3,4-dihydro- (9CI)
- 5-acetyl-3,4-dihydro-1H-pyridin-2-one
- AKOS004906522
- DTXSID20372832
- 61892-76-0
-
- Inchi： InChI=1S/C7H9NO2/c1-5(9)6-2-3-7(10)8-4-6/h4H,2-3H2,1H3,(H,8,10)
- InChI Key： GDQHUMKFNAAPAO-UHFFFAOYSA-N
- SMILES： CC(=O)C1=CNC(=O)CC1
Computed Properties
- Exact Mass: 139.06337
- Monoisotopic Mass: 139.063328530g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 206
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Tautomer Count: 12
- XLogP3: -0.7
- Surface Charge: 0
- Topological Polar Surface Area: 46.2Ų
Experimental Properties
- PSA: 46.17
2(1H)-Pyridinone, 5-acetyl-3,4-dihydro- Related Literature
-
Miao Liu,Bo-Han Li,Tian Li,Xia Wu,Meng Liu,De-Cai Xiong,Xin-Shan Ye Org. Biomol. Chem., 2020,18, 3043-3046
-
Shridhar H. Thorat,Manjusha V. Patwadkar,Rajesh G. Gonnade,R. Vaidhyanathan CrystEngComm, 2014,16, 8638-8641
-
Blake J. Plowman,Lathe A. Jones,Suresh K. Bhargava Chem. Commun., 2015,51, 4331-4346
-
Hui Xu,Hongyuan Shang,Liujun Jin,Chunyan Chen,Cheng Wang,Yukou Du J. Mater. Chem. A, 2019,7, 26905-26910
61892-76-0 (2(1H)-Pyridinone, 5-acetyl-3,4-dihydro-) Related Products
- 341006-66-4(N-(2,3-dimethylphenyl)-N'-2-(morpholin-4-yl)ethylethanediamide)
- 885953-52-6(2-3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-ylethanamine)
- 1540332-17-9(2-1-(2-fluoro-4-methoxyphenyl)cyclopropylpropan-2-amine)
- 1286710-34-6(N-[5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl]-2-(4-methoxybenzenesulfonyl)acetamide)
- 2138234-01-0(2-Thiophenemethanesulfonamide, α-cyclopentyl-N-methyl-)
- 2228686-93-7(O-(3,4,4,4-tetrafluorobutyl)hydroxylamine)
- 31654-66-7((2S)-2-amino-4-hydroxy-4-methylpentanoic acid)
- 201227-39-6(5-Bromo-1H-indazole-3-carbonitrile)
- 1379295-04-1(3-amino-1-(propan-2-yl)-1H-pyrazole-4-carboxamide)
- 826995-52-2(Benzo[b]thiophene-2-carboxylic acid, 5-bromo-3-(trifluoromethyl)-)
Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier
CN Supplier
Reagent
Chong Da Prostaglandin Fine Chemicals Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Hubei Henglvyuan Technology Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
